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Compound of Interest

Compound Name: Vegfr-2-IN-16

Cat. No.: B15142011

Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), also known as Kinase Insert

Domain Receptor (KDR) or Fetal Liver Kinase 1 (Flk-1), is a key mediator of angiogenesis, the

formation of new blood vessels from pre-existing ones.[1][2] It is a receptor tyrosine kinase

expressed predominantly on endothelial cells.[1] Upon binding of its ligand, primarily VEGF-A,

VEGFR-2 dimerizes and undergoes autophosphorylation of specific tyrosine residues in its

intracellular domain.[1][3] This activation triggers a cascade of downstream signaling pathways,

including the PLCγ-PKC-Raf-MEK-MAPK and PI3K/Akt pathways, which are crucial for

endothelial cell proliferation, migration, survival, and vascular permeability.

Due to its critical role in tumor angiogenesis, VEGFR-2 is a prime target for cancer therapy.

Vegfr-2-IN-16 is a small molecule inhibitor designed to target the kinase activity of VEGFR-2,

thereby blocking the downstream signaling pathways that promote angiogenesis. These

application notes provide a generalized protocol for the administration of Vegfr-2-IN-16 in

preclinical animal models based on common practices with similar VEGFR-2 inhibitors.
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Mechanism of Action
Vegfr-2-IN-16 is hypothesized to function as a Type II inhibitor, binding to the ATP-binding site

of the VEGFR-2 kinase domain. This competitive inhibition prevents the phosphorylation of the

receptor, thereby blocking the initiation of downstream signaling cascades. The intended

biological effects include the inhibition of tumor angiogenesis, leading to a reduction in tumor

growth and metastasis.

Preclinical Applications
Anti-tumor Efficacy Studies: Evaluation of the anti-cancer effects of Vegfr-2-IN-16 in various

xenograft and syngeneic tumor models.

Anti-angiogenic Studies: Assessment of the inhibitory effect of Vegfr-2-IN-16 on tumor

vascularization.

Pharmacodynamic Studies: Analysis of the downstream effects of Vegfr-2-IN-16 on VEGFR-

2 signaling pathways in vivo.

Pharmacokinetic Studies: Determination of the absorption, distribution, metabolism, and

excretion (ADME) profile of Vegfr-2-IN-16.

Toxicology Studies: Evaluation of the safety profile and potential side effects of Vegfr-2-IN-16
administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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